4-Ethenyloxane-4-carbaldehyde

• IUPAC Name: 4-ethenyloxane-4-carbaldehyde
• InChI: InChI=1S/C8H12O2/c1-2-8(7-9)3-5-10-6-4-8/h2,7H,1,3-6H2
• InChI Key: PZUMXBICJQKMJC-UHFFFAOYSA-N
• Canonical SMILES: C=CC1(CCOCC1)C=O
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• CAS No.: 2361644-35-9

Description

4-Ethenyloxane-4-carbaldehyde is a chemical compound that belongs to the family of aldehydes. It is commonly used in scientific research and has been found to have a variety of applications in the field of chemistry and biochemistry. In

Mechanism of Action

The mechanism of action of 4-ethenyloxane-4-carbaldehyde is not well understood. However, it is believed to act as an electrophile and react with nucleophiles such as amino acids, nucleic acids, and proteins. This reaction can lead to the formation of adducts, which can have various biological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it has been found to have cytotoxic effects on cancer cells. It has also been found to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using 4-ethenyloxane-4-carbaldehyde in lab experiments are that it is readily available, easy to handle, and has a high purity. The limitations are that it can be toxic and may require special handling and disposal procedures.

Future Directions

There are several future directions for the research on 4-ethenyloxane-4-carbaldehyde. One direction is to study its potential as an anti-cancer agent. Another direction is to explore its use as a starting material for the synthesis of new compounds with biological activity. Further studies are also needed to understand its mechanism of action and its effects on living organisms.
Conclusion:
In conclusion, this compound is a useful chemical compound that has a variety of applications in scientific research. Its synthesis method is well established, and it has been found to have cytotoxic effects on cancer cells and inhibitory effects on bacteria and fungi. Further research is needed to fully understand its mechanism of action and potential applications in the field of biochemistry and medicinal chemistry.

Synthesis Methods

The synthesis of 4-ethenyloxane-4-carbaldehyde involves the reaction of ethylene oxide with formaldehyde in the presence of a catalyst. The reaction proceeds through a series of steps to form the desired product. The yield of the product can be improved by optimizing the reaction conditions such as temperature, pressure, and catalyst concentration.

Scientific Research Applications

4-Ethenyloxane-4-carbaldehyde is widely used in scientific research as a building block for the synthesis of various compounds. It has been found to have applications in the field of organic chemistry, biochemistry, and medicinal chemistry. It can be used as a starting material for the synthesis of various aldehydes, ketones, and carboxylic acids.